[(5S,7S,10S,13R,14R,17R)-4,4,10,13,14-pentamethyl-17-[(2R)-6-methylheptan-2-yl]-7-nitrosooxy-1,2,3,5,6,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-7-yl] acetate

• CAS No.: 19454-74-1
• Molecular Formula: C32H53NO4
• Molecular Weight: 515.779
• IUPAC Name: [(5S,7S,10S,13R,14R,17R)-4,4,10,13,14-pentamethyl-17-[(2R)-6-methylheptan-2-yl]-7-nitrosooxy-1,2,3,5,6,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-7-yl] acetate
• InChI: InChI=1S/C32H53NO4/c1-21(2)12-10-13-22(3)24-14-19-31(9)27-25(15-18-30(24,31)8)29(7)17-11-16-28(5,6)26(29)20-32(27,37-33-35)36-23(4)34/h21-22,24,26H,10-20H2,1-9H3/t22-,24-,26+,29-,30-,31+,32+/m1/s1
• InChI Key: AIFABFHJGRUQBV-FBKXRKKTSA-N
• SMILES: CC(C)CCCC(C)C1CCC2(C1(CCC3=C2C(CC4C3(CCCC4(C)C)C)(OC(=O)C)ON=O)C)C
• Synonyms: 7β-(Nitrosooxy)lanost-8-en-7α-ol acetate

Description

[(5S,7S,10S,13R,14R,17R)-4,4,10,13,14-pentamethyl-17-[(2R)-6-methylheptan-2-yl]-7-nitrosooxy-1,2,3,5,6,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-7-yl] acetate is a complex organic compound with the molecular formula C32H53NO4 and a molecular weight of 515.779

Chemical Reactions Analysis

[(5S,7S,10S,13R,14R,17R)-4,4,10,13,14-pentamethyl-17-[(2R)-6-methylheptan-2-yl]-7-nitrosooxy-1,2,3,5,6,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-7-yl] acetate can undergo various chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions depend on the specific functional groups present in the compound. For example, oxidation reactions may involve reagents like potassium permanganate or chromium trioxide, while reduction reactions could use reagents such as lithium aluminum hydride or sodium borohydride. The major products formed from these reactions would depend on the specific reaction conditions and the nature of the reagents used.

Scientific Research Applications

[(5S,7S,10S,13R,14R,17R)-4,4,10,13,14-pentamethyl-17-[(2R)-6-methylheptan-2-yl]-7-nitrosooxy-1,2,3,5,6,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-7-yl] acetate has potential applications in various scientific research fields, including chemistry, biology, medicine, and industry. In chemistry, it can be used as a precursor for synthesizing other complex molecules. In biology and medicine, it may have potential as a bioactive compound with therapeutic properties. Industrial applications could involve its use in the development of new materials or as a catalyst in chemical reactions.

Comparison with Similar Compounds

[(5S,7S,10S,13R,14R,17R)-4,4,10,13,14-pentamethyl-17-[(2R)-6-methylheptan-2-yl]-7-nitrosooxy-1,2,3,5,6,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-7-yl] acetate can be compared with other similar compounds in terms of its structure and properties. Similar compounds may include other lanostane derivatives with nitrosooxy and acetate functional groups.